Cas no 1314911-22-2 ((4-Amino-3-methylpyridin-2-yl)methanol)

• Product Name: (4-Amino-3-methylpyridin-2-yl)methanol
• CAS No: 1314911-22-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD11553122
• CID: 4588051
• PubChem ID: 55273870
• Update Time: 2025-06-08

(4-Amino-3-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-amino-3-methylpyridin-2-yl)methanol
• D86040
• Z2235810235
• (4-Amino-3-methylpyridin-2-yl)methanol

• MDL： MFCD11553122
• Inchi： 1S/C7H10N2O/c1-5-6(8)2-3-9-7(5)4-10/h2-3,10H,4H2,1H3,(H2,8,9)
• InChI Key： QEJVGEGUZOUHCE-UHFFFAOYSA-N
• SMILES： OCC1C(C)=C(C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1

Additional information on (4-Amino-3-methylpyridin-2-yl)methanol

Introduction to (4-Amino-3-methylpyridin-2-yl)methanol (CAS No. 1314911-22-2)

(4-Amino-3-methylpyridin-2-yl)methanol, identified by its CAS number 1314911-22-2, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its versatile structural framework and potential applications in drug development and material science. The compound features a pyridine core with an amino group at the 4-position and a methyl group at the 3-position, further substituted with a hydroxymethyl group at the 2-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The< strong>pyridine moiety is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the< strong>amino group enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. These properties are particularly useful in designing molecules with specific pharmacological activities. The< strong>methylpyridin-2-yl backbone provides a stable scaffold that can be modified to explore different biological outcomes, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on< strong>pyridine derivatives. The< strong>(4-Amino-3-methylpyridin-2-yl)methanol structure has been explored in several research studies for its potential as a precursor in synthesizing bioactive molecules. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties. The hydroxymethyl group at the 2-position of the pyridine ring offers a site for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

The< strong>CAS number 1314911-22-2 provides a unique identifier for this compound, facilitating its use in academic and industrial research. Its synthesis involves multi-step organic reactions that highlight the compound's complexity and the skill required to produce it in high purity. Researchers have employed various synthetic strategies, including nucleophilic substitution and reduction reactions, to construct the desired< strong>pyridine framework. These synthetic pathways are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of< strong>(4-Amino-3-methylpyridin-2-yl)methanol is its potential role in drug discovery. The combination of an amino group and a hydroxymethyl group creates multiple sites for interaction with biological targets, making it a versatile building block for pharmacophores. Recent advancements in computational chemistry have enabled researchers to predict how this compound might behave within biological systems, providing insights into its potential therapeutic applications. These computational models are essential for guiding experimental design and optimizing drug candidates.

The< strong>methylpyridin-2-yl moiety also contributes to the compound's overall stability, which is crucial for pharmaceuticals that need to withstand various environmental conditions during storage and transportation. Additionally, the presence of both polar functional groups enhances solubility, which is another important factor in drug formulation. These properties make< strong>(4-Amino-3-methylpyridin-2-yl)methanol an attractive candidate for further development into novel therapeutics.

In conclusion, (4-Amino-3-methylpyridin-2-yl)methanol (CAS No. 1314911-22-2) represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new ways to utilize this compound, its importance in pharmaceutical development is likely to grow. The ongoing exploration of its properties and applications underscores its importance as a cornerstone in modern chemical biology.